Cas no 494209-46-0 (4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3-methyl-)

• Product Name: 4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3-methyl-
• CAS No: 494209-46-0
• MF: C₁₆H₁₂F₆N₂O
• MW: 362.269704818726
• CID: 1521122
• Update Time: 2024-08-24

4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Indazol-4-one,1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3-methyl-
• 4H-Indazol-4-one, 1-[3,5-bis(trifluoromethyl)phenyl]-1,5,6,7-tetrahydro-3-methyl-

• Inchi： 1S/C16H12F6N2O/c1-8-14-12(3-2-4-13(14)25)24(23-8)11-6-9(15(17,18)19)5-10(7-11)16(20,21)22/h5-7H,2-4H2,1H3
• InChI Key： HVLSUTISDSDFHI-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)C2=C(C(=O)CCC2)C(C)=N1

Computed Properties

• Exact Mass: 362.08546

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 386.2±42.0 °C(Predicted)
• PSA: 34.89
• pka: -2.50±0.20(Predicted)